![molecular formula C6H4Cl2N2O2 B6186210 2,3-dichloro-4-methyl-5-nitropyridine CAS No. 2639411-90-6](/img/no-structure.png)
2,3-dichloro-4-methyl-5-nitropyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dichloro-4-methyl-5-nitropyridine is a chemical compound . It’s a halogenated pyridinium salt .
Synthesis Analysis
The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent, which gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained . With substituted pyridines, the method gives good yields for 4-substituted and moderate yields for 3-substituted pyridines .Molecular Structure Analysis
The molecular formula of 2,3-dichloro-4-methyl-5-nitropyridine is C6H5Cl2N2O2 . The molecular weight is 192.99 .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dichloro-4-methyl-5-nitropyridine involves the chlorination of 4-methyl-5-nitropyridine followed by nitration of the resulting product.", "Starting Materials": [ "4-methyl-5-nitropyridine", "Chlorine gas", "Sulfuric acid", "Hydrochloric acid", "Sodium nitrate", "Concentrated nitric acid" ], "Reaction": [ "Chlorination of 4-methyl-5-nitropyridine using chlorine gas in the presence of sulfuric acid to yield 2,3-dichloro-4-methyl-5-nitropyridine", "Nitration of 2,3-dichloro-4-methyl-5-nitropyridine using a mixture of concentrated nitric acid and concentrated hydrochloric acid in the presence of sodium nitrate to yield the final product" ] } | |
CAS RN |
2639411-90-6 |
Product Name |
2,3-dichloro-4-methyl-5-nitropyridine |
Molecular Formula |
C6H4Cl2N2O2 |
Molecular Weight |
207 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.